Cas no 876316-28-8 (2-2-(Fur-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylfuran)
876316-28-8 structure
Product Name:2-2-(Fur-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylfuran
CAS No:876316-28-8
MF:C16H19BO3
MW:270.131264925003
CID:719590
PubChem ID:18525792
Update Time:2025-04-19
2-2-(Fur-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylfuran Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborolane,2-[2-(2-furanyl)phenyl]-4,4,5,5-tetramethyl-
- 2-[2-(2-furanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
- 2-[2-(furan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-[2-(2-Furyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(2-(2-furyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(2-(Furan-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- CS-0457705
- SCHEMBL15329124
- MS-22395
- 2-(Fur-2-yl)benzeneboronic acid pinacol ester
- 2-[2-(Fur-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- BKB31628
- DTXSID70594547
- AKOS025295862
- 876316-28-8
- 2-2-(Fur-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylfuran
-
- Inchi: 1S/C16H19BO3/c1-15(2)16(3,4)20-17(19-15)13-9-6-5-8-12(13)14-10-7-11-18-14/h5-11H,1-4H3
- InChI Key: IKVHPKPYKOEGCK-UHFFFAOYSA-N
- SMILES: O1B(C2=CC=CC=C2C2=CC=CO2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 270.14300
- Monoisotopic Mass: 270.1427246g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.6Ų
Experimental Properties
- Density: 1.09
- Boiling Point: 380.9°C at 760 mmHg
- Flash Point: 184.2°C
- Refractive Index: 1.533
- PSA: 31.60000
- LogP: 3.24580
2-2-(Fur-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylfuran Security Information
2-2-(Fur-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylfuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR9207-250mg |
2-(Fur-2-yl)benzeneboronic acid, pinacol ester |
876316-28-8 | 97% | 250mg |
£190.00 | 2023-09-02 | |
| TRC | F860233-10mg |
2-[2-(Fur-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]furan |
876316-28-8 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F860233-50mg |
2-[2-(Fur-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]furan |
876316-28-8 | 50mg |
$ 135.00 | 2022-06-04 | ||
| TRC | F860233-100mg |
2-[2-(Fur-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]furan |
876316-28-8 | 100mg |
$ 230.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528372-250mg |
2-[2-(Furan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
876316-28-8 | 98% | 250mg |
¥1518.00 | 2024-04-27 | |
| Ambeed | A383297-250mg |
2-(2-(Furan-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
876316-28-8 | 98% | 250mg |
$210.0 | 2025-04-16 |
2-2-(Fur-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylfuran Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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